Cas no 923692-30-2 (ethyl 4-{3-(morpholin-4-yl)propylamino}-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate)

• Product Name: ethyl 4-{3-(morpholin-4-yl)propylamino}-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate
• CAS No: 923692-30-2
• MF: C₂₀H₂₆N₄O₄
• MW: 386.444844722748
• CID: 6263333
• PubChem ID: 18571431
• Update Time: 2025-10-23

ethyl 4-{3-(morpholin-4-yl)propylamino}-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-{3-(morpholin-4-yl)propylamino}-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate
• F2272-0028
• AKOS024635112
• ethyl 4-((3-morpholinopropyl)amino)-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate
• ethyl 4-(3-morpholin-4-ylpropylamino)-6-oxo-1-phenylpyridazine-3-carboxylate
• ethyl 4-{[3-(morpholin-4-yl)propyl]amino}-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate
• 923692-30-2

• Inchi： 1S/C20H26N4O4/c1-2-28-20(26)19-17(21-9-6-10-23-11-13-27-14-12-23)15-18(25)24(22-19)16-7-4-3-5-8-16/h3-5,7-8,15,21H,2,6,9-14H2,1H3
• InChI Key： ZDHPHRMBUYIAJP-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)CCCNC1=CC(N(C2C=CC=CC=2)N=C1C(=O)OCC)=O

Computed Properties

• Exact Mass: 386.19540532g/mol
• Monoisotopic Mass: 386.19540532g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 607
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 83.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Pyridazinones

Additional information on ethyl 4-{3-(morpholin-4-yl)propylamino}-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate

Comprehensive Analysis of Ethyl 4-{3-(morpholin-4-yl)propylamino}-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate (CAS No. 923692-30-2)

Ethyl 4-{3-(morpholin-4-yl)propylamino}-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate (CAS No. 923692-30-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound belongs to the pyridazine family, a class of heterocyclic compounds known for their diverse biological activities. The presence of both morpholine and phenyl groups in its structure enhances its versatility, making it a subject of interest for drug discovery and development.

In recent years, researchers have focused on the synthesis and optimization of pyridazine derivatives due to their promising pharmacological properties. The compound ethyl 4-{3-(morpholin-4-yl)propylamino}-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate is no exception, as its structural framework suggests potential interactions with various biological targets. The morpholine ring, a common motif in medicinal chemistry, is known to improve solubility and bioavailability, while the phenyl group can enhance binding affinity to target proteins. These attributes make this compound a valuable candidate for further investigation in therapeutic applications.

The synthesis of CAS No. 923692-30-2 typically involves multi-step organic reactions, including condensation, alkylation, and esterification processes. Researchers have explored various synthetic routes to optimize yield and purity, ensuring the compound meets the stringent requirements for pharmaceutical use. The ethyl carboxylate moiety in the structure further contributes to its reactivity, enabling derivatization for the development of novel analogs with improved properties. Such efforts align with the growing demand for small-molecule drugs in treating complex diseases.

One of the key areas of interest for ethyl 4-{3-(morpholin-4-yl)propylamino}-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate is its potential role in kinase inhibition. Kinases are enzymes that play a critical role in cell signaling and are often implicated in cancer and inflammatory diseases. The compound's ability to modulate kinase activity could pave the way for new treatments in oncology and autoimmune disorders. Additionally, its heterocyclic core offers opportunities for structure-activity relationship (SAR) studies, which are essential for designing more potent and selective inhibitors.

Beyond its pharmacological potential, CAS No. 923692-30-2 has also been studied for its physicochemical properties. The compound exhibits moderate solubility in organic solvents, which is advantageous for formulation development. Its stability under various pH conditions has been evaluated to ensure compatibility with different delivery systems. These studies are crucial for translating laboratory findings into clinically viable products, addressing the need for drug delivery innovations in modern medicine.

In the context of green chemistry, researchers are also exploring environmentally friendly synthetic methods for producing pyridazine derivatives. The use of catalytic processes and renewable reagents aligns with global sustainability goals, reducing the environmental impact of chemical manufacturing. This approach not only enhances the appeal of ethyl 4-{3-(morpholin-4-yl)propylamino}-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate but also sets a precedent for future developments in the field.

The growing interest in personalized medicine has further highlighted the importance of compounds like CAS No. 923692-30-2. By understanding the molecular mechanisms underlying its activity, scientists can tailor therapies to individual patient profiles, improving efficacy and minimizing side effects. This aligns with the broader trend toward precision medicine, where targeted therapies are revolutionizing healthcare.

In summary, ethyl 4-{3-(morpholin-4-yl)propylamino}-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate (CAS No. 923692-30-2) represents a promising compound with multifaceted applications in drug discovery and development. Its unique structure, combined with its potential biological activities, makes it a valuable subject for ongoing research. As the scientific community continues to explore its properties and derivatives, this compound may contribute to advancements in treating a wide range of diseases, fulfilling the unmet needs of patients worldwide.